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Compound of Interest

Compound Name: Amebucort

Cat. No.: B1665958

Amebucort, also known by its developmental code name ZK-90999, is a synthetic
glucocorticoid corticosteroid. Despite its development, the compound was never marketed, and
as a result, in-depth technical information and extensive experimental data in the public domain
are exceptionally limited.

~hemical Ident

Identifier Value

Name Amebucort

Developmental Code ZK-90999

Chemical Class Synthetic Glucocorticoid Corticosteroid

11B3,17a,21-Trihydroxy-6a-methylpregn-4-ene-
3,20-dione 17-butyrate 21-acetate

IUPAC Name

Pharmacological Profile

As a glucocorticoid, Amebucort is presumed to exert its effects through interaction with the
glucocorticoid receptor (GR). The binding of a glucocorticoid to the cytoplasmic GR triggers a
conformational change, leading to the dissociation of heat shock proteins and translocation of
the activated receptor-ligand complex into the nucleus.

Glucocorticoid Receptor Signaling Pathway
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The canonical signaling pathway for glucocorticoids, which Amebucort would be expected to
follow, involves the modulation of gene expression.
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Caption: Expected glucocorticoid signaling pathway for Amebucort (ZK-90999).

Within the nucleus, the activated complex can act in two primary ways:

o Transactivation: The GR-ligand complex binds to specific DNA sequences known as
Glucocorticoid Response Elements (GRES) in the promoter regions of target genes. This
typically leads to the increased transcription of anti-inflammatory proteins and enzymes
involved in metabolic regulation.

o Transrepression: The activated GR can also interact with other transcription factors, such as
NF-kB and AP-1, without directly binding to DNA. This protein-protein interaction inhibits the
transcription of pro-inflammatory genes, a key mechanism for the anti-inflammatory effects of
glucocorticoids.

Experimental Data and Protocols

A thorough review of publicly available scientific literature and databases reveals a significant
lack of specific experimental data for Amebucort (ZK-90999). Quantitative data on its binding
affinity for the glucocorticoid receptor, in vivo anti-inflammatory potency, and pharmacokinetic
profile are not available. Similarly, detailed experimental protocols from preclinical or clinical
studies involving Amebucort have not been published.

The absence of this information is likely due to the cessation of its development before
reaching a stage where extensive public documentation would be generated. Research and
development on this compound appear to have been discontinued, and the associated data
remains proprietary or was never published.

Conclusion

Amebucort (ZK-90999) remains an obscure synthetic corticosteroid. While its general
mechanism of action can be inferred from its classification as a glucocorticoid, the specific and
detailed technical data required for a comprehensive understanding by researchers and drug
development professionals is not present in the public domain. Without access to internal
developmental reports or unpublished studies, a more in-depth analysis of its properties and
potential is not possible.
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 To cite this document: BenchChem. [Amebucort (ZK-90999): An Obscure Synthetic
Glucocorticoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665958#what-is-amebucort-zk-90999]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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